Cas no 1203363-94-3 (N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)
N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
- N-(6-methylpyridin-2-yl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
- AKOS024501622
- 2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(6-methylpyridin-2-yl)acetamide
- F5228-2343
- N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
- 1203363-94-3
-
- Inchi: 1S/C15H18N4O2/c1-10(2)12-7-15(21)19(9-16-12)8-14(20)18-13-6-4-5-11(3)17-13/h4-7,9-10H,8H2,1-3H3,(H,17,18,20)
- InChI Key: VXMOEQUJQUMJPP-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C)=CC=C1)(=O)CN1C=NC(C(C)C)=CC1=O
Computed Properties
- Exact Mass: 286.14297583g/mol
- Monoisotopic Mass: 286.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.7Ų
N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5228-2343-2μmol |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-5μmol |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-10μmol |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-1mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-2mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-3mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-4mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-5mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5228-2343-10mg |
N-(6-methylpyridin-2-yl)-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide |
1203363-94-3 | 10mg |
$79.0 | 2023-09-10 |
N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
N-(6-Methylpyridin-2-yl)-2,6-Oxo-4-(Propan-2-yl)-1,6-Dihydropyrimidin-1-Ylacetamide: A Comprehensive Overview
N-(6-Methylpyridin-2-yl)-2,6-Oxo-4-(Propan-2-yl)-1,6-Dihydropyrimidin-1-Ylacetamide is a compound with the CAS number 1203363943. This molecule belongs to the class of organic compounds known as acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The compound's structure is characterized by a pyrimidine ring system, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted with an oxo group at positions 2 and 6, a propan-2-yl group at position 4, and an acetamide substituent at position 1. Additionally, the molecule features a methylpyridine moiety attached via an N-acetyl linkage.
The synthesis of this compound involves a series of well-established organic reactions. The core pyrimidine ring can be synthesized through various methods such as the Biginelli reaction or the Hantzsch dihydropyridine synthesis. The substitution pattern on the pyrimidine ring suggests that it may have been synthesized via nucleophilic aromatic substitution or through a stepwise approach involving intermediate formation of a dihydropyrimidine derivative. The acetamide group is typically introduced via acetylation reactions, often using acetyl chloride or acetic anhydride in the presence of a base.
Recent studies have highlighted the potential of this compound in various fields. For instance, research has shown that similar pyrimidine-based compounds exhibit significant biological activity, including antitumor properties. The presence of electron-withdrawing groups such as the oxo groups on the pyrimidine ring can enhance the molecule's ability to interact with biological targets such as protein kinases or other enzymes involved in cellular signaling pathways. Furthermore, the methylpyridine moiety may contribute to the compound's lipophilicity and bioavailability, making it a promising candidate for drug development.
In terms of pharmacological applications, this compound has been studied for its potential role in inhibiting certain enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders. For example, recent research has demonstrated that structurally similar compounds can modulate the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. By inhibiting these kinases, such compounds may induce cell cycle arrest or apoptosis in cancer cells.
The chemical stability and solubility properties of N-(6-Methylpyridin-2-yl)-2,6-Oxo... are critical factors influencing its potential use in pharmaceutical formulations. Studies have shown that pyrimidine derivatives with electron-withdrawing groups tend to exhibit improved solubility in polar solvents due to increased hydrogen bonding capacity. This property is advantageous for drug delivery systems requiring efficient absorption and distribution within the body.
From a synthetic chemistry perspective, this compound serves as a valuable building block for constructing more complex molecular architectures. Its modular structure allows for further functionalization at various positions on the pyrimidine ring or on the acetamide side chain. For example, introducing additional substituents could enhance selectivity towards specific biological targets or improve pharmacokinetic profiles.
In conclusion, N-(6-Methylpyridin-2-Yl)-2,6-Oxo... represents an intriguing molecule with diverse applications in organic synthesis and drug discovery. Its unique combination of structural features makes it a compelling candidate for further investigation into its biological activity and therapeutic potential.
1203363-94-3 (N-(6-methylpyridin-2-yl)-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)